Cas no 55502-62-0 (1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-)

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- is a specialized polyol compound featuring both hydroxyl and methoxymethyl functional groups. Its unique structure imparts versatility in applications requiring controlled reactivity and solubility. The presence of multiple hydroxyl groups enhances its utility as a building block in polymer synthesis, while the methoxymethyl group contributes to improved stability and compatibility with hydrophobic systems. This compound is particularly valuable in formulations requiring tailored viscosity, crosslinking density, or moisture resistance. Its bifunctional nature allows for selective modification, making it suitable for advanced coatings, adhesives, and specialty resins. The balanced hydrophilicity and reactivity profile ensure consistent performance in demanding chemical environments.

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- structure

55502-62-0 structure

Product Name:1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-

CAS No:55502-62-0

MF:C₆H₁₄O₄

MW:150.172962665558

CID:351762

PubChem ID:110263

Update Time:2025-10-24

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
- 2-(hydroxymethyl)-2-(methoxymethyl)propane-1,3-diol
- SCHEMBL3935165
- 55502-62-0
- DTXSID00276086
- 2-(hydroxymethyl)-2-(methoxymethyl)-1,3-propanediol
- 2-(hydroxymethyl)-2-(methoxymethyl)-propane-1,3-diol
- G82981
- Inchi： 1S/C6H14O4/c1-10-5-6(2-7,3-8)4-9/h7-9H,2-5H2,1H3
- InChI Key： AJUSPBSXOGUAFJ-UHFFFAOYSA-N
- SMILES： O(C)CC(CO)(CO)CO

Computed Properties

Exact Mass: 150.08922
Monoisotopic Mass: 150.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 71.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 69.9Å²

Experimental Properties

PSA: 69.92

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AY47909-25mg	1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-	55502-62-0	95%+	25mg	$203.00	2024-04-19
A2B Chem LLC	AY47909-100mg	1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-	55502-62-0	95%+	100mg	$587.00	2024-04-19
A2B Chem LLC	AY47909-250mg	1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-	55502-62-0	95%+	250mg	$1164.00	2024-04-19